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Compound of Interest

Compound Name:
alpha-D-Galactopyranosyl

bromide, tetraacetate

Cat. No.: B013513 Get Quote

This document provides essential safety, handling, and disposal information for alpha-D-
Galactopyranosyl bromide, tetraacetate (CAS No: 3068-32-4). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and environmental compliance.

Immediate Safety and Hazard Information
Hazard Identification: alpha-D-Galactopyranosyl bromide, tetraacetate is classified as a

hazardous substance. It is irritating to the skin, eyes, and respiratory system.[1][2][3][4][5][6]

GHS Hazard Statements:

H315: Causes skin irritation.[2][4][5][6][7]

H319: Causes serious eye irritation.[2][4][5][6][7]

H335: May cause respiratory irritation.[2][5][6][7][8]

Personal Protective Equipment (PPE): To minimize exposure, the following PPE must be worn

when handling this compound:

Eye Protection: Chemical safety goggles or a face shield.[7]

Hand Protection: Chemical-resistant gloves.
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,

such as an N95 dust mask, should be used, especially when handling the powder form to

avoid dust inhalation.[1][8]

Skin and Body Protection: A laboratory coat and appropriate protective clothing.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5][7]

In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[1][7] Seek medical attention if

irritation persists.[7]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get immediate

medical aid.[1][7]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[9]

Chemical and Physical Properties
The quantitative data for alpha-D-Galactopyranosyl bromide, tetraacetate are summarized

in the table below for easy reference.
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Property Value Citations

Molecular Formula C₁₄H₁₉BrO₉ [4][7][10]

Molecular Weight 411.20 g/mol [4][7][10]

Appearance
White to off-white crystalline

solid or powder
[1][4][7][8]

Melting Point 83-85 °C [1][4][6][7]

Solubility

Slightly soluble in water;

Soluble in Ethyl Acetate,

DMSO, DCM.

[1][4][7]

Stability
Stable at room temperature

but temperature sensitive.
[1][4]

Storage Temperature

Store at 0 to 8 °C or in a

freezer at -20°C for long-term

stability.

[4][7][8]

Spill and Disposal Procedures
Disposal of alpha-D-Galactopyranosyl bromide, tetraacetate must be conducted in a

manner consistent with federal, state, and local regulations.[1] It should be treated as

hazardous chemical waste.

Spill Cleanup Protocol:

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure adequate ventilation to avoid inhalation of dust.[1]

Contain: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[1]

Avoid generating dust.[1]

Collect: Place the collected material into a suitable, clearly labeled, and sealed container for

hazardous waste disposal.[1]
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Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Waste Disposal Protocol: There are no specific experimental protocols for the chemical

neutralization of this compound for disposal. Therefore, it must be disposed of through an

approved chemical waste management service.

Waste Collection:

Collect waste alpha-D-Galactopyranosyl bromide, tetraacetate and any contaminated

materials (e.g., gloves, paper towels, weighing paper) in a designated, sealed, and

properly labeled hazardous waste container.

Do not mix this waste with other waste streams.[9] Leave the chemical in its original

container if possible.[9]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids, aluminum, oxidizing agents, and magnesium.[1]

Keep the container tightly closed.[1]

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the safety data sheet (SDS) to the disposal company.

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of alpha-D-
Galactopyranosyl bromide, tetraacetate.
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Caption: Disposal workflow for alpha-D-Galactopyranosyl bromide, tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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